Cas no 1555312-36-1 (2-(2-methylpropyl)pyrrolidin-2-ylmethanol)

• Product Name: 2-(2-methylpropyl)pyrrolidin-2-ylmethanol
• CAS No: 1555312-36-1
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 4605835
• PubChem ID: 75488627
• Update Time: 2025-06-07

2-(2-methylpropyl)pyrrolidin-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [2-(2-methylpropyl)pyrrolidin-2-yl]methanol
• 2-(2-methylpropyl)pyrrolidin-2-ylmethanol

• Inchi： 1S/C9H19NO/c1-8(2)6-9(7-11)4-3-5-10-9/h8,10-11H,3-7H2,1-2H3
• InChI Key： KWJAQKNXBIWDPO-UHFFFAOYSA-N
• SMILES： N1CCCC1(CC(C)C)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-(2-methylpropyl)pyrrolidin-2-ylmethanol

Professional Introduction to 2-(2-methylpropyl)pyrrolidin-2-ylmethanol (CAS No. 1555312-36-1)

2-(2-methylpropyl)pyrrolidin-2-ylmethanol, identified by its Chemical Abstracts Service (CAS) number 1555312-36-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a pyrrolidine core substituted with a 2-methylpropyl group and a hydroxymethyl moiety, has garnered attention due to its potential biological activities and structural versatility. The pyrrolidine ring is a common pharmacophore in many bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. The presence of the 2-methylpropyl group enhances the lipophilicity of the compound, which can be crucial for membrane permeability and target binding affinity.

The< strong> synthesis of 2-(2-methylpropyl)pyrrolidin-2-ylmethanol involves multi-step organic transformations, typically starting from commercially available precursors. The construction of the pyrrolidine ring can be achieved through various methods, including cyclization reactions or nucleophilic additions. The introduction of the 2-methylpropyl group often requires alkylation reactions, while the hydroxymethyl functionality can be incorporated via reduction or hydroxylation techniques. Advanced synthetic strategies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and selectivity in the synthesis of this compound.

In recent years, there has been growing interest in exploring the< strong> pharmacological properties of 2-(2-methylpropyl)pyrrolidin-2-ylmethanol. Preclinical studies have indicated that this compound may exhibit< strong> bioactivity in several therapeutic areas. For instance, preliminary investigations suggest potential< strong>antimicrobial properties, making it a candidate for developing novel antibiotics or antifungal agents. Additionally, the structural features of this molecule may contribute to< strong>antiviral or< strong>anticancer activities, which are areas of active research.

The< strong>molecular modeling and computational studies of 2-(2-methylpropyl)pyrrolidin-2-ylmethanol have provided valuable insights into its interactions with biological targets. These studies help in understanding the binding mechanisms and optimizing the structure for improved efficacy. The use of high-throughput screening (HTS) techniques has further facilitated the identification of derivatives with enhanced pharmacological properties. Such computational approaches are essential in modern drug discovery pipelines, enabling rapid assessment of large libraries of compounds.

The< strong>spectroscopic characterization of 2-(2-methylpropyl)pyrrolidin-2-ylmethanol is another critical aspect of its study. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy provide detailed information about the molecular structure and purity of the compound. These analytical methods are indispensable for confirming the identity and quality of synthetic products before they proceed to biological testing.

In conclusion, 2-(2-methylpropyl)pyrrolidin-2-ylmethanol (CAS No. 1555312-36-1) represents a promising candidate in pharmaceutical research due to its unique structural features and potential bioactivities. Ongoing studies in synthetic chemistry, computational modeling, and pharmacological evaluation continue to expand our understanding of this compound's therapeutic potential. As research progresses, it is expected that derivatives of this molecule will emerge as valuable tools in developing new drugs for various diseases.